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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445 Get Quote

An In-depth Technical Guide to 2-Propylphenol: Safety Data and Handling Precautions

This guide provides comprehensive safety information and handling protocols for 2-
Propylphenol (CAS No. 644-35-9), intended for researchers, scientists, and professionals in

drug development. It covers physical and chemical properties, hazard classifications, personal

protective equipment, and emergency procedures.

Quantitative Data Summary
The following tables summarize the key quantitative data for 2-Propylphenol, compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 2-Propylphenol
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Property Value Source(s)

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol

Appearance
Colorless to light yellow or light

purple clear liquid
[2]

Odor Phenolic [3]

Boiling Point 224-226 °C [3]

Density 0.989 g/mL at 25 °C [3]

Flash Point 93 °C (199.4 °F) - closed cup [2]

Refractive Index n20/D 1.527 [3]

Specific Gravity
0.99400 to 0.99700 @ 20.00

°C
[4][5]

Table 2: Safety and Hazard Information for 2-Propylphenol
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Hazard
Classification

Code Description Source(s)

GHS Pictogram
GHS07 (Exclamation

Mark)

GHS Signal Word Warning [1][6]

Acute Toxicity, Oral H302 Harmful if swallowed. [1][6]

Acute Toxicity, Dermal H312
Harmful in contact

with skin.
[1]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [1]

Eye Damage/Irritation H319
Causes serious eye

irritation.
[1]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled. [1]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.

Combustible Liquid H227 Combustible liquid.

EU Risk Phrases R20/21/22

Harmful by inhalation,

in contact with skin

and if swallowed.

[4][5][6]

R36/37/38

Irritating to eyes,

respiratory system,

and skin.

[4][5][6]

WGK (Water Hazard

Class)
WGK 3

Experimental Protocols
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Detailed experimental protocols for the toxicological data cited in safety data sheets are often

not publicly available. The toxicity information is typically derived from studies submitted to

regulatory bodies. For instance, toxicity data for 2-Propylphenol is referenced in publications

such as "Gigiena i Sanitariya" and "Eesti NSV Teaduste Akadeemia Toimetised, Biologia".[4][5]

[6] These studies would have followed standardized methodologies, such as OECD Guidelines

for the Testing of Chemicals, to determine endpoints like acute toxicity (oral, dermal,

inhalation), skin and eye irritation, and genotoxicity. Without access to the primary literature, the

specific details of the study designs, animal models used, and dosage levels are not available.

Visualized Protocols and Relationships
Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory personal protective equipment required for the

safe handling of 2-Propylphenol.

Required PPE for 2-Propylphenol Handling

Laboratory Personnel

Eye Protection
(Eyeshields / Safety Goggles)

Must Wear

Hand Protection
(Chemical Resistant Gloves)

Must Wear

Body Protection
(Lab Coat / Protective Clothing)

Must Wear

Respiratory Protection
(Use in Chemical Fume Hood or

wear N95 dust mask)

Required Use
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Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 2-Propylphenol.

Chemical Spill Response Workflow

This diagram illustrates a logical workflow for responding to a minor indoor spill of 2-
Propylphenol, based on established safety protocols.[7][8][9]
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Spill Occurs

Assess Situation
- Alert others

- Identify hazards (e.g., ignition sources)

Don Appropriate PPE
- Gloves

- Eye Protection
- Lab Coat

Contain the Spill
- Use absorbent dikes or socks

- Prevent entry into drains

Absorb the Liquid
- Cover with inert absorbent material

(vermiculite, sand, etc.)

Collect Waste
- Sweep/scoop absorbed material

- Place in a sealed, labeled container

Decontaminate Area
- Wash surface with soap and water

(if appropriate)

Dispose of Waste
- Treat as hazardous waste
- Contact EHS for pickup

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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